4-{[4-({3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}methyl)piperidin-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-[(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)methyl]piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H24N4O/c22-13-16-4-6-17(7-5-16)14-24-10-8-18(9-11-24)15-25-21(26)12-19-2-1-3-20(19)23-25/h4-7,12,18H,1-3,8-11,14-15H2
• InChI Key: YBPTZTIFEGCKAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclopenta[c]pyridazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have explored the synthesis and structural characterization of various compounds related to the given chemical, highlighting their potential in crystal engineering and the development of materials with interesting properties. For example, the synthesis of novel co-crystals based on bispyridyl-substituted α,β-unsaturated ketones with coformers has been studied, revealing potential applications for crystal engineering to construct patentable crystals with intriguing luminescent properties (Hongjuan Li et al., 2015).

Catalytic Applications

The catalytic properties of compounds containing similar structural motifs have been investigated, demonstrating their utility in hydrocarbon oxidation. For instance, N-Heterocycle-sulfonated Schiff base copper(II) complexes have shown potential in catalyzing the peroxidative oxidation of cyclic hydrocarbons to alcohols, ketones, and epoxides under mild conditions, offering insight into the development of efficient catalysts for organic transformations (S. Hazra et al., 2019).

Biological Activity

Research has also focused on the synthesis of derivatives with expected anticonvulsant and antimicrobial activities, indicating the potential medicinal applications of compounds with similar chemical structures. The synthesis and reactions of 1-aryl-4-acetyl-5-methyl-1,2,3-triazole derivatives have been explored, with some compounds screened for their anticonvulsant activity, suggesting their relevance in drug discovery and pharmacological studies (E. Nassar et al., 2016).

Structural and Molecular Docking Studies

The structural elucidation and density functional theory (DFT) studies of new compounds, alongside their in-vitro antitumor activities against cancer cells and DNA binding properties, have been reported. This highlights the importance of these compounds in understanding the interaction with biological targets and designing new therapeutic agents (Pradip K. Bera et al., 2021).